Cas no 108-30-5 (Succinic anhydride)

• Product Name: Succinic anhydride
• CAS No: 108-30-5
• MF: C₄H₄O₃
• MW: 100.0728
• MDL: MFCD00005525
• CID: 35485
• PubChem ID: 7922
• Update Time: 2025-08-06

Succinic anhydride Chemical and Physical Properties

Names and Identifiers

• Dihydrofuran-2,5-dione
• 2,5-DIKETOTETRAHYDROFURAN
• 2,5-FURANDIONE, DIHYDRO
• AURORA KA-669
• BUTANEDIOIC ACID ANHYDRIDE
• Dihydro-2,5-diketotetrahydrofuran
• DIHYDRO-2,5-FURANDIONE
• SAA
• SAN
• SUCCINIC ACID ANDHYDRIDE
• SUCCINIC ACID ANHYDRIDE
• SUCCINIC ANHYDRIDE
• SUCCINYL OXIDE
• Tetrahydro-2,5-dioxofuran
• 2,5(3H,4H)-Furandione
• 5-Furandione,dihydro-2
• bernsteinsaureanhydrid
• Bernsteinsaure-anhydrid
• 3,4-dihydrofuran-2,5-dione
• Bernsteinsaure anhydride
• dihydro-furan-2.5-dione
• dihydrothran-2,5-dione
• Oxolan-2,5-dione
• succinylanhydride
• tetrahydrofuran-2,5-dione
• SAA1
• SAA2
• succinic
• NSC 8518
• rikacidsa
• NCI-C55696
• 2,5-Dioxotetrahydrofuran
• Butanedioic anhydride
• Succinyloxide
• oxolane-2,5-dione
• Succinyl anhydride
• 2,5-Furandione, dihydro-
• Rikacid SA
• Tetrahydro-2,5-furandione
• Dihydro-furan-2,5-dione
• Bernsteinsaure-anhydrid [German]
• Dihydro-2,5-diketotetrahy
• EINE
• Succinic anhydride

• MDL： MFCD00005525
• Inchi： 1S/C4H4O3/c5-3-1-2-4(6)7-3/h1-2H2
• InChI Key： RINCXYDBBGOEEQ-UHFFFAOYSA-N
• SMILES： O1C(CCC1=O)=O
• BRN： 108441

Computed Properties

• Exact Mass: 100.01600
• Monoisotopic Mass: 100.016044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.5
• Molecular Weight: 100.07
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Colorless rhombohedral needle or sheet crystals. Sensitive to moisture.
• Density: 1.572
• Melting Point: 118.0 to 121.0 deg-C
• Boiling Point: 131°C/10mmHg(lit.)
• Flash Point: 157°C
• Refractive Index: 1.4688 (estimate)
• PH: 2.7 (10g/l, H2O)
• Solubility: 62.9g/l Hydrolysis
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC (decomposition)
• Stability/Shelf Life: Stable. Incompatible with oxidising agents, strong acids, strong bases, alcohols, amines. Avoid exposure to water or moisture.
• PSA: 43.37000
• LogP: -0.15000
• Odor: ODORLESS
• Solubility: Slightly soluble in water and ether, soluble in chloroform, carbon tetrachloride, ethanol.
• Merck: 8870
• Vapor Pressure: 1 mm Hg ( 92 °C)
• Sensitiveness: Moisture Sensitive
• FEMA: 3103

Succinic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：1
• Hazard Category Code： R22;R36/37
• Safety Instruction： S25
• FLUKA BRAND F CODES：21
• RTECS：WN0875000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：II
• Risk Phrases：R22; R36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Pesticide Chemicals Pesticides Disinfectant
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients